7-(Piperidin-1-ylmethyl)quinolin-8-ol
Overview
Description
“7-(Piperidin-1-ylmethyl)quinolin-8-ol” is a chemical compound with the empirical formula C15H18N2O . It has a molecular weight of 242.32 . The SMILES string for this compound is Oc1c (CN2CCCCC2)ccc3cccnc13 .
Molecular Structure Analysis
The molecular structure of “7-(Piperidin-1-ylmethyl)quinolin-8-ol” consists of a quinolin-8-ol group and a piperidin-1-ylmethyl group . The compound has a molecular formula of C15H18N2O .Scientific Research Applications
Anti-Corrosion Performance
7-(Piperidin-1-ylmethyl)quinolin-8-ol has been investigated for its anti-corrosion potency. Studies show its effectiveness in protecting mild steel in acidic environments. This compound, along with other 8-hydroxyquinoline derivatives, has demonstrated significant inhibition efficiency, reaching up to 88% in certain conditions. These findings suggest its potential in industrial applications for metal protection in corrosive environments (Douche et al., 2020).
Antiproliferative Activity
Research on derivatives of 7-(Piperidin-1-ylmethyl)quinolin-8-ol, such as 4-(piperidin-1-ylmethyl)-2-(thiophen-2-yl) quinoline, has shown considerable antiproliferative effects against various human cancer cell lines. Some compounds in this series have exhibited up to 90% growth inhibition, highlighting their potential in cancer research and drug discovery (Harishkumar et al., 2018).
Antimicrobial Properties
Several studies have synthesized and evaluated derivatives of 7-(Piperidin-1-ylmethyl)quinolin-8-ol for their antimicrobial activities. These compounds have shown promising results against various bacterial and fungal strains, indicating their potential application in developing new antimicrobial agents (Srinivasan et al., 2010).
Synthesis and Structural Analysis
The synthesis and structural analysis of 7-(Piperidin-1-ylmethyl)quinolin-8-ol and its derivatives have been a focus of research, exploring their potential in various pharmaceutical applications. This includes studies on crystal structures and biological properties, which are crucial for understanding their interaction mechanisms and potential therapeutic uses (Ullah et al., 2017).
Metal Ion Sensing
Research has also explored the use of 7-(Piperidin-1-ylmethyl)quinolin-8-ol derivatives as metal ion probes. These compounds can exhibit significant changes in their spectral properties upon complexation with metal ions, making them potential candidates for applications in metal ion sensing (Wu et al., 2003).
Safety and Hazards
properties
IUPAC Name |
7-(piperidin-1-ylmethyl)quinolin-8-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O/c18-15-13(11-17-9-2-1-3-10-17)7-6-12-5-4-8-16-14(12)15/h4-8,18H,1-3,9-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXMFPLZGDXLEMN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=C(C3=C(C=CC=N3)C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20288883 |
Source
|
| Record name | 7-Piperidin-1-ylmethyl-quinolin-8-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20288883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-(Piperidin-1-ylmethyl)quinolin-8-ol | |
CAS RN |
6632-09-3 |
Source
|
| Record name | MLS002667936 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=57969 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 7-Piperidin-1-ylmethyl-quinolin-8-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20288883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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